Cas no 899940-24-0 (5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899940-24-0
• MF: C₁₈H₁₈FN₅O₂
• MW: 355.366226673126
• CID: 5497501
• Update Time: 2025-06-12

5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(3-fluorophenyl)methyl]-N-[(3-methoxyphenyl)methyl]triazole-4-carboxamide
• 5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18FN5O2/c1-26-15-7-3-4-12(9-15)10-21-18(25)16-17(20)24(23-22-16)11-13-5-2-6-14(19)8-13/h2-9H,10-11,20H2,1H3,(H,21,25)
• InChI Key： SGFIPQMAVBPTLP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C(N)=C(C(NCC2=CC=CC(OC)=C2)=O)N=N1

Additional information on 5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-24-0)

5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 899940-24-0, represents a novel molecular entity with a complex structural framework that includes multiple functional groups, making it a subject of intense interest for researchers exploring new therapeutic avenues.

The molecular structure of 5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide consists of a triazole core appended with various substituents that modulate its chemical and biological properties. The presence of an amino group at the 5-position, a 3-fluorophenylmethyl group at the 1-position, and a N-(3-methoxyphenyl)methyl group at the nitrogen atom of the triazole ring contributes to its unique reactivity and potential biological activity. This intricate arrangement of functional groups makes the compound a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing triazole moieties, due to their diverse biological activities and potential therapeutic applications. Triazoles are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable scaffolds for designing novel drugs. The specific substitution pattern in 5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide suggests that it may exhibit inhibitory activity against certain enzymes or modulate receptor function, thereby opening up possibilities for its use in treating various diseases.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutic agents. The combination of fluorine and methoxy groups in its structure can enhance its binding affinity to biological targets and improve its pharmacokinetic properties. Additionally, the triazole ring itself is known to possess bioisosteric properties with other heterocyclic rings, such as pyrazole and imidazole, which can further expand its range of applications.

The synthesis of 5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide presents a significant challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency and precision. Modern techniques in organic synthesis, including transition metal-catalyzed reactions and flow chemistry, have enabled chemists to access novel heterocyclic compounds that were previously difficult or impossible to synthesize.

The biological evaluation of this compound is currently underway in several research laboratories. Preliminary studies have shown that it exhibits promising activity against certain disease-related targets. For instance, it has been observed to inhibit the activity of specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its interaction with other biological targets is being explored to identify new therapeutic applications.

The development of new drugs often involves a multi-step process that includes lead optimization, preclinical testing, and clinical trials. 5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide holds promise as a lead molecule that could eventually lead to the discovery of new treatments for various diseases. Its unique structural features make it an attractive candidate for further investigation in both academic and industrial settings.

In conclusion, 5-amino-1-(3-fluorophenyl)methyl-N-(3-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 899940-24-0) is a sophisticated organic compound with significant potential in pharmaceutical research and drug development. Its complex structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its biological activities and pharmacological properties, this compound is likely to play an important role in the discovery of novel medicines.